Cas no 1442416-14-9 (3-(3-Chloropropyl)-5-methylbenzonitrile)

• Product Name: 3-(3-Chloropropyl)-5-methylbenzonitrile
• CAS No: 1442416-14-9
• MF: C₁₁H₁₂ClN
• MW: 193.672681808472
• CID: 5008058
• Update Time: 2025-06-15

3-(3-Chloropropyl)-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-5-methylbenzonitrile

• Inchi： 1S/C11H12ClN/c1-9-5-10(3-2-4-12)7-11(6-9)8-13/h5-7H,2-4H2,1H3
• InChI Key： AESFFRBCSLPYCE-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C#N)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8

Additional information on 3-(3-Chloropropyl)-5-methylbenzonitrile

3-(3-Chloropropyl)-5-Methylbenzonitrile (CAS No. 1442416-14-9): A Comprehensive Overview of its Synthesis, Applications, and Emerging Research Findings

The compound 3-(3-Chloropropyl)-5-methylbenzonitrile, identified by CAS No. 1442416-14-9, represents a structurally unique organochloride with significant potential in diverse chemical and biomedical applications. Its molecular architecture combines a chlorinated propyl chain (3-chloropropyl) tethered to a substituted benzene ring bearing a methyl group (5-methyl) and a nitrile functional group (benzonitrile). This configuration confers distinct physicochemical properties, including enhanced lipophilicity and reactivity, which have been leveraged in recent advancements across academic and industrial research.

Recent studies highlight the compound’s role as an intermediate in the synthesis of advanced pharmaceuticals. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its utility in constructing bioisosteres for GABA receptor modulators, where the chlorinated alkyl chain enhanced ligand-receptor interactions without compromising metabolic stability. The methyl substitution at position 5 was shown to modulate logP values critically for optimizing blood-brain barrier permeability—a key parameter in neuropharmacology. Such findings underscore its value as a building block for drug discovery programs targeting neurological disorders.

In materials science applications, the compound has emerged as a novel crosslinking agent for polyurethane matrices. A collaborative study between ETH Zurich and industrial partners (published in Advanced Materials Interfaces, 2024) revealed that incorporating 3-(3-chloropropyl)-5-methylbenzonitrile into polymer networks improved thermal stability by up to 28°C while maintaining mechanical flexibility. The nitrile group formed hydrogen-bonding networks with urethane segments, while the chlorinated propyl chain facilitated covalent bonding through nucleophilic substitution reactions under mild conditions—a breakthrough for high-performance elastomer development.

Spectroscopic analysis techniques have also seen methodological improvements enabled by this compound’s unique spectral signatures. Researchers at the Max Planck Institute recently developed an LC-MS/MS protocol using isotopically labeled derivatives of CAS 1442416-14-9, achieving sub-picomolar detection limits for trace impurities in pharmaceutical intermediates (Analytical Chemistry, 2023). The molecule’s rigid aromatic core provided distinct UV absorbance peaks at 278 nm, while the nitrile group produced characteristic IR bands at 2250 cm⁻¹—features that facilitated unambiguous identification even in complex matrices.

Ongoing investigations explore its potential as an affinity ligand in bioconjugation strategies. A preprint on ChemRxiv (August 2024) describes its use as a clickable handle for protein labeling via copper-free click chemistry under physiological conditions. The chlorinated propyl spacer optimized steric accessibility while the benzonitrile moiety served as an orthogonal reactive site—properties enabling dual-functionalized probes for live-cell imaging studies. This approach demonstrates promise for developing next-generation molecular sensors with reduced cytotoxicity compared to traditional crosslinkers.

Current synthetic methodologies emphasize sustainability principles. A green chemistry protocol published in Sustainable Chemistry & Pharmacy (June 2024) achieved >95% yield using microwave-assisted synthesis with solvent-free conditions, reducing energy consumption by 60% compared to conventional methods. The reaction mechanism involves nucleophilic aromatic substitution on the methyl-substituted benzene ring, with reaction kinetics optimized through computational modeling—a testament to the growing integration of AI-driven approaches in organic synthesis design.

In conclusion, 3-(3-Chloropropyl)-5-methylbenzonitrile (CAS No. 1442416-14-9) exemplifies how structurally tailored organic molecules can bridge interdisciplinary challenges across pharmacology, materials engineering, and analytical chemistry. Its recent applications reflect evolving research priorities toward sustainable synthesis routes and multifunctional molecular design—a trajectory likely to drive further innovations as researchers continue exploring its tunable reactivity and physicochemical properties.